2-(N-benzoylethanehydrazonoyl)benzoic acid

• IUPAC Name: 2-[(E)-N-benzamido-C-methylcarbonimidoyl]benzoic acid
• InChI: InChI=1S/C16H14N2O3/c1-11(13-9-5-6-10-14(13)16(20)21)17-18-15(19)12-7-3-2-4-8-12/h2-10H,1H3,(H,18,19)(H,20,21)/b17-11+
• InChI Key: SJFAZWUAIGJLMH-GZTJUZNOSA-N
• Canonical SMILES: CC(=NNC(=O)C1=CC=CC=C1)C2=CC=CC=C2C(=O)O
• Isomeric SMILES: C/C(=N\NC(=O)C1=CC=CC=C1)/C2=CC=CC=C2C(=O)O
• Molecular Formula: C16H14N2O3
• Molecular Weight: 282.29 g/mol

Description

2-(N-benzoylethanehydrazonoyl)benzoic acid, commonly known as BEBA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine and biotechnology. BEBA is a derivative of benzoic acid and has a molecular formula of C16H12N2O3.

Mechanism of Action

The mechanism of action of BEBA is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
BEBA has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to induce apoptosis (programmed cell death) in cancer cells. It has also been found to exhibit antibacterial activity against a range of bacterial strains.

Advantages and Limitations for Lab Experiments

One of the main advantages of BEBA is its potential as a therapeutic agent for the treatment of inflammatory and cancerous conditions. However, its use in lab experiments is limited by its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

Future research on BEBA could focus on exploring its potential as a therapeutic agent for the treatment of various inflammatory and cancerous conditions. Further studies could also investigate the mechanisms of action of BEBA and identify potential targets for drug development. Additionally, research could explore the potential of BEBA as a lead compound for the development of new drugs with improved pharmacological properties.

Synthesis Methods

BEBA can be synthesized by the reaction of benzoic acid with ethyl chloroformate, followed by the reaction of the resulting product with hydrazine hydrate. The final product is obtained by acylation of the intermediate product with benzoyl chloride.

Scientific Research Applications

BEBA has been extensively studied for its potential applications in the field of medicine and biotechnology. It has been found to possess a range of biological activities, including anti-inflammatory, anti-tumor, and anti-bacterial properties.